Cas no 63861-26-7 (2,2-dimethylcyclopentane-1-carboxylic acid)

• Product Name: 2,2-dimethylcyclopentane-1-carboxylic acid
• CAS No: 63861-26-7
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 499637
• PubChem ID: 19793056
• Update Time: 2025-06-08

2,2-dimethylcyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxylic acid, 2,2-dimethyl-
• 2,2-Dimethylcyclopentanecarboxylicacid
• 2,2-dimethylcyclopentane-1-carboxylic acid
• F2167-0029
• CS-0222453
• AKOS006375850
• SCHEMBL23364672
• EN300-111160
• 2,2-Dimethylcyclopentanecarboxylic acid
• DTXSID90599978
• AT29452
• Z1205494169
• 63861-26-7
• DB-148667

• Inchi： 1S/C8H14O2/c1-8(2)5-3-4-6(8)7(9)10/h6H,3-5H2,1-2H3,(H,9,10)
• InChI Key： MQZBBUDJCMHPIP-UHFFFAOYSA-N
• SMILES： OC(C1CCCC1(C)C)=O

Computed Properties

• Exact Mass: 142.09942
• Monoisotopic Mass: 142.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.020±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 227.8±8.0 ºC (760 Torr),
• Flash Point: 107.3±13.1 ºC,
• Solubility: Slightly soluble (5.3 g/l) (25 º C),
• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on 2,2-dimethylcyclopentane-1-carboxylic acid

2,2-Dimethylcyclopentane-1-carboxylic Acid: An Overview of Its Structure, Properties, and Applications

2,2-Dimethylcyclopentane-1-carboxylic acid (CAS No. 63861-26-7) is a cyclic carboxylic acid with a unique molecular structure that has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and materials science. This compound is characterized by its cyclopentane ring with two methyl groups attached to the same carbon atom and a carboxylic acid group on another carbon atom. The combination of these functional groups imparts distinct chemical and physical properties that make it a valuable intermediate in various synthetic pathways.

The molecular formula of 2,2-dimethylcyclopentane-1-carboxylic acid is C₈H₁₄O₂, and its molecular weight is approximately 142.19 g/mol. The compound exists as a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. Its melting point is around 95-97°C, and it has a boiling point of approximately 230°C under standard atmospheric pressure.

In terms of its chemical reactivity, 2,2-dimethylcyclopentane-1-carboxylic acid exhibits typical behavior for a carboxylic acid. It can undergo esterification reactions with alcohols to form esters, which are important intermediates in the synthesis of pharmaceuticals and fine chemicals. Additionally, it can participate in amide formation reactions with amines to produce amides, which are crucial in the development of new drug candidates. The presence of the cyclopentane ring and the two methyl groups also influences its reactivity, making it suitable for various substitution and elimination reactions.

Recent research has focused on the potential applications of 2,2-dimethylcyclopentane-1-carboxylic acid in the pharmaceutical industry. Studies have shown that derivatives of this compound exhibit promising biological activities, including anti-inflammatory and analgesic properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that certain esters derived from 2,2-dimethylcyclopentane-1-carboxylic acid demonstrated significant anti-inflammatory effects in vitro and in vivo models. These findings suggest that this compound could serve as a lead molecule for the development of new therapeutic agents.

Beyond its pharmaceutical applications, 2,2-dimethylcyclopentane-1-carboxylic acid has also found use in materials science. Its unique molecular structure makes it an attractive candidate for the synthesis of advanced polymers and coatings. Researchers at the University of California, Berkeley, have explored the use of this compound as a monomer in polymerization reactions to create novel materials with enhanced mechanical properties and thermal stability. These materials have potential applications in areas such as electronics, automotive components, and biomedical devices.

The synthesis of 2,2-dimethylcyclopentane-1-carboxylic acid can be achieved through various routes. One common method involves the cyclization of an appropriate linear precursor followed by oxidation to introduce the carboxylic acid group. Another approach involves the ring-opening polymerization of cyclic esters or lactones followed by hydrolysis to form the desired carboxylic acid. The choice of synthetic route depends on factors such as yield, purity, and cost-effectiveness.

In conclusion, 2,2-dimethylcyclopentane-1-carboxylic acid (CAS No. 63861-26-7) is a versatile compound with a wide range of applications in organic chemistry, pharmaceuticals, and materials science. Its unique molecular structure and chemical properties make it an important intermediate in various synthetic pathways. Ongoing research continues to uncover new potential uses for this compound, further highlighting its significance in modern scientific endeavors.